Cas no 91569-08-3 ((o-Aminophenyl)-hydroquinone)

(o-Aminophenyl)-hydroquinone structure
(o-Aminophenyl)-hydroquinone structure
Product name:(o-Aminophenyl)-hydroquinone
CAS No:91569-08-3
MF:C12H11NO2
MW:201.22124
CID:1060115
PubChem ID:124707533

(o-Aminophenyl)-hydroquinone Chemical and Physical Properties

Names and Identifiers

    • (o-Aminophenyl)-hydroquinone
    • starbld0031543
    • 91569-08-3
    • 2-(2-Aminophenyl)benzene-1,4-diol
    • 2'-Amino-[1,1'-biphenyl]-2,5-diol
    • Inchi: InChI=1S/C12H11NO2/c13-11-4-2-1-3-9(11)10-7-8(14)5-6-12(10)15/h1-7,14-15H,13H2
    • InChI Key: DBSQNDBCIKGZCB-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C2=C(C=CC(=C2)O)O)N

Computed Properties

  • Exact Mass: 201.078978594g/mol
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5Ų
  • XLogP3: 2.3

(o-Aminophenyl)-hydroquinone PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A622600-25mg
(o-Aminophenyl)-hydroquinone
91569-08-3
25mg
$ 236.00 2023-04-19
TRC
A622600-250mg
(o-Aminophenyl)-hydroquinone
91569-08-3
250mg
$ 1860.00 2023-04-19

(o-Aminophenyl)-hydroquinone Related Literature

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